Cas no 1205637-43-9 (2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride)

• Product Name: 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride
• CAS No: 1205637-43-9
• MF: C₁₃H₁₇Cl₂N₃O
• MW: 302.199580907822
• CID: 4822908
• Update Time: 2025-08-10

2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride

• Inchi： 1S/C13H15N3O.2ClH/c1-2-4-10(5-3-1)12-15-16-13(17-12)11-6-8-14-9-7-11;;/h1-5,11,14H,6-9H2;2*1H
• InChI Key： OMJUZFNXBCNKLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C2C=CC=CC=2)=NN=C1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 51

Additional information on 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride

Introduction to 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride (CAS No: 1205637-43-9)

2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the oxadiazole class, which is widely recognized for its versatile biological activities and potential therapeutic applications. The presence of both phenyl and piperidine substituents in its molecular structure imparts distinct pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride (CAS No: 1205637-43-9) consists of a central oxadiazole ring fused with a phenyl group at the 2-position and a piperidine moiety at the 5-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This compound has been extensively studied for its potential role in modulating biological pathways associated with inflammation, pain management, and neurodegenerative disorders.

Recent advancements in medicinal chemistry have highlighted the significance of oxadiazole derivatives in the development of novel therapeutic agents. The 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride structure offers a scaffold that can be modified to enhance specific pharmacokinetic and pharmacodynamic properties. Researchers have demonstrated that the phenyl ring can serve as a site for further functionalization, enabling the creation of analogs with improved binding affinity and selectivity for target enzymes or receptors.

In particular, studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The piperidine group contributes to its ability to interact with biological targets in a manner that mimics natural bioactive molecules. This interaction profile makes it a valuable tool for investigating the mechanisms underlying various diseases and for developing targeted therapies.

The 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride (CAS No: 1205637-43-9) has been subjected to rigorous in vitro testing to evaluate its efficacy and safety profiles. Preliminary results suggest that it demonstrates promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential application for treating neurological conditions.

One of the most intriguing aspects of this compound is its dual functionality derived from the presence of both phenyl and piperidine groups. The phenyl ring can engage in hydrophobic interactions with target proteins, while the piperidine moiety provides a hydrogen bond acceptor site. This dual interaction capability enhances the compound's binding affinity and selectivity, making it an attractive candidate for further optimization.

The synthesis of 2-Phenyl-5-(piperidin-4-yl)-1,3,4-oxadiazole dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability. These methodologies include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and efficient purification techniques such as column chromatography.

The pharmacological profile of this compound has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into how the molecule interacts with biological targets at an atomic level. Such detailed understanding is crucial for designing derivatives with enhanced therapeutic efficacy and reduced side effects.

Current research efforts are focused on identifying novel analogs of 2-Phenyl-5-(piperidin-4-yi)-1,3,4-Oxadiazole dihydrochloride (CAS No: 1205637439) that exhibit improved pharmacological properties. By leveraging structure-based drug design principles, scientists aim to develop compounds that are more potent, selective, and biocompatible. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising candidates for experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. Additionally, its ability to modulate biological pathways suggests potential utility in diagnostic assays and biomarker discovery.

In conclusion,2-phenoxy-pyridine derivative hydrochloride (CAS No: 1205637439) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and promising biological activities. Ongoing research efforts are expected to yield novel therapeutic agents derived from this scaffold that address unmet medical needs across various disease indications.